2-{5-[(3,4-Dimethylphenoxy)methyl]furan-2-yl}-5-(propan-2-ylamino)-1,3-oxazole-4-carbonitrile

• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 2-[5-[(3,4-dimethylphenoxy)methyl]furan-2-yl]-5-(propan-2-ylamino)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C20H21N3O3/c1-12(2)22-19-17(10-21)23-20(26-19)18-8-7-16(25-18)11-24-15-6-5-13(3)14(4)9-15/h5-9,12,22H,11H2,1-4H3
• InChI Key: RKGFBTGGIDSPKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC2=CC=C(O2)C3=NC(=C(O3)NC(C)C)C#N)C

Description

2-{5-[(3,4-Dimethylphenoxy)methyl]furan-2-yl}-5-(propan-2-ylamino)-1,3-oxazole-4-carbonitrile is an organic compound that belongs to the class of heterocyclic compounds It features a complex structure with multiple functional groups, including a furan ring, an oxazole ring, and a nitrile group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{5-[(3,4-Dimethylphenoxy)methyl]furan-2-yl}-5-(propan-2-ylamino)-1,3-oxazole-4-carbonitrile typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the furan ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the phenoxy group: This step involves the reaction of the furan derivative with 3,4-dimethylphenol in the presence of a suitable base.

Formation of the oxazole ring: This can be accomplished through the cyclization of an appropriate precursor, often involving the use of a dehydrating agent.

Introduction of the nitrile group: This step typically involves the reaction of the oxazole derivative with a cyanating agent under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and optimization of reaction conditions to maximize yield and purity.